Cas no 1804861-84-4 (4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile
• CAS No: 1804861-84-4
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4887679
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-5-4-13-9(14)6(2-3-12)7(5)8(10)11/h4,8H,2H2,1H3,(H,13,14)
• InChI Key： QZMFKYMDNNUGNR-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CNC(C=1CC#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 0
• Topological Polar Surface Area: 52.9

Additional information on 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile

4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile (CAS No. 1804861-84-4) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various applications, particularly in the development of novel therapeutic agents and advanced materials.

Structure and Properties: The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 4, a hydroxyl group at position 2, a methyl group at position 5, and an acetonitrile group at position 3. These substituents confer the molecule with distinct electronic and steric properties, making it highly versatile for various chemical reactions. The presence of the acetonitrile group introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain contexts. Additionally, the hydroxyl group imparts hydrophilic characteristics, potentially improving solubility in polar solvents.

Synthesis and Characterization: The synthesis of 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile involves a multi-step process that typically begins with the preparation of a pyridine derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize reaction conditions, leading to higher yields and improved purity. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process.

Biological Activity: One of the most compelling aspects of this compound is its biological activity. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria. The acetonitrile group has been shown to enhance the molecule's ability to inhibit bacterial enzymes, making it a promising candidate for antibiotic development. Furthermore, preliminary results suggest that this compound may exhibit anti-inflammatory properties, opening avenues for its use in treating chronic inflammatory diseases.

Applications in Drug Development: The unique combination of substituents in 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile makes it an attractive scaffold for drug design. Researchers are exploring its potential as a lead compound for developing treatments against cancer, neurodegenerative diseases, and infectious diseases. For instance, recent studies have highlighted its ability to modulate key signaling pathways involved in cancer cell proliferation.

Toxicological Studies: To ensure safe use in therapeutic applications, extensive toxicological studies have been conducted on this compound. Results indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. These findings underscore its potential for use in human medicine.

Future Directions: Ongoing research is focused on further elucidating the molecular mechanisms underlying the biological activities of 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile. Efforts are also underway to optimize its pharmacokinetic properties for improved bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-5-methylpyridine-3-acetonitrile (CAS No. 1804861-84-4) represents a significant advancement in organic chemistry with broad implications for drug discovery and material science. Its unique structure, coupled with promising biological activities, positions it as a key player in future therapeutic innovations.